- Identification of NVP-BKM120 as a Potent, Selective, Orally Bioavailable Class I PI3 Kinase Inhibitor for Treating Cancer, ACS Medicinal Chemistry Letters, 2011, 2(10), 774-779
Cas no 16075-42-6 (4-(trifluoromethyl)pyrimidin-2-amine)
16075-42-6 structure
Product Name:4-(trifluoromethyl)pyrimidin-2-amine
CAS No:16075-42-6
MF:C5H4F3N3
MW:163.100570678711
MDL:MFCD00828624
CID:50313
PubChem ID:160871432
Update Time:2025-08-05
4-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(trifluoromethyl)pyrimidine
- 4-Trifluoromethyl-2-aminopyrimidine
- 4-(Trifluoromethyl)-2-pyrimidinamine
- 4-(trifluoromethyl)pyrimidin-2-amine
- 4-Trifluoromethyl-pyrimidin-2-ylamine
- 2-amino-4-trifluoromethyl-pyrimidine
- A3558
- DTXSID80344318
- BCP05763
- W-203480
- AC-4746
- CS-D0800
- BENZYLDIMETHYLDODECYLAMMONIUMBROMIDE
- MFCD00828624
- AM20080435
- AKOS000314466
- EN300-79635
- PW7
- FT-0637312
- A935537
- FZQCOVXNQXBQDC-UHFFFAOYSA-N
- SCHEMBL345262
- 2-Pyrimidinamine, 4-(trifluoromethyl)-
- GB-0804
- 16075-42-6
- 4-(Trifluoromethyl)-2-pyrimidinamine #
- Pyrimidine, 2-amino-4-(trifluoromethyl)-
- 2-amino-4-trifluoromethylpyrimidine
- 4-(trifluoromethyl)pyrimidin-2-ylamine
- W-200146
- SB11563
- GEO-00232
- 2-Amino-4-(trifluoromethyl)pyrimidine, 97%
- Z970455788
- BBL104332
- A2522
- DB-020404
- STK350199
-
- MDL： MFCD00828624
- Inchi： 1S/C5H4F3N3/c6-5(7,8)3-1-2-10-4(9)11-3/h1-2H,(H2,9,10,11)
- InChI Key： NKOTXYPTXKUCDL-UHFFFAOYSA-N
- SMILES： FC(C1C=CN=C(N)N=1)(F)F
Computed Properties
- Exact Mass: 163.03600
- Monoisotopic Mass: 163.03573163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.8
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.46
- Melting Point: 174.0 to 178.0 deg-C
- Boiling Point: 260.7°Cat760mmHg
- Flash Point: 111.5℃
- Refractive Index: 1.363
- PSA: 51.80000
- LogP: 1.65880
- λmax: 308(EtOH aq.)(lit.)
4-(trifluoromethyl)pyrimidin-2-amine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - MP - EHS - Toxic solids, organic, n.o.s., HI: all
- WGK Germany：3
- Hazard Category Code： 25-36-43-50
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
- Storage Condition：Room temperature
4-(trifluoromethyl)pyrimidin-2-amine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(trifluoromethyl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A2522-5g |
4-(trifluoromethyl)pyrimidin-2-amine |
16075-42-6 | 98.0%(GC&T) | 5g |
￥890.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A2522-1g |
4-(trifluoromethyl)pyrimidin-2-amine |
16075-42-6 | 98.0%(GC&T) | 1g |
￥260.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AU703-25g |
4-(trifluoromethyl)pyrimidin-2-amine |
16075-42-6 | 98% | 25g |
￥520.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AU703-5g |
4-(trifluoromethyl)pyrimidin-2-amine |
16075-42-6 | 98% | 5g |
￥136.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AU703-1g |
4-(trifluoromethyl)pyrimidin-2-amine |
16075-42-6 | 98% | 1g |
￥50.0 | 2022-05-30 | |
| Fluorochem | 017279-1g |
2-Amino-4-(trifluoromethyl)pyrimidine |
16075-42-6 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 017279-5g |
2-Amino-4-(trifluoromethyl)pyrimidine |
16075-42-6 | 98% | 5g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 017279-10g |
2-Amino-4-(trifluoromethyl)pyrimidine |
16075-42-6 | 98% | 10g |
￡32.00 | 2022-03-01 | |
| Fluorochem | 017279-25g |
2-Amino-4-(trifluoromethyl)pyrimidine |
16075-42-6 | 98% | 25g |
￡66.00 | 2022-03-01 | |
| AstaTech | 66907-5/G |
2-AMINO-4-TRIFLUOROMETHYLPYRIMIDINE |
16075-42-6 | 97% | 5/G |
$65 | 2022-06-01 |
4-(trifluoromethyl)pyrimidin-2-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 6 h, 115 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 2 h, 120 °C
Reference
- Mechanistic target of rapamycin signaling pathway inhibitors, therapeutic applications, and preparation, World Intellectual Property Organization, , ,
4-(trifluoromethyl)pyrimidin-2-amine Raw materials
4-(trifluoromethyl)pyrimidin-2-amine Preparation Products
4-(trifluoromethyl)pyrimidin-2-amine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:16075-42-6)2-Amino-4-(trifluoromethyl)pyrimidine
Order Number:sfd18982
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:16075-42-6)2-氨基-4-三氟甲基嘧啶
Order Number:LE1690296
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
4-(trifluoromethyl)pyrimidin-2-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
16075-42-6 (4-(trifluoromethyl)pyrimidin-2-amine) Related Products
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